Ethyl 4-(2-amino-6-chloropyrimidin-4-yl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-(2-amino-6-chloropyrimidin-4-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C11H16ClN5O2/c1-2-19-11(18)17-5-3-16(4-6-17)9-7-8(12)14-10(13)15-9/h7H,2-6H2,1H3,(H2,13,14,15)
• InChI Key: MPSNLJWSIKJEGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2=CC(=NC(=N2)N)Cl
• Molecular Formula: C11H16ClN5O2
• Molecular Weight: 285.73 g/mol

Description

Ethyl 4-(2-amino-6-chloropyrimidin-4-yl)piperazine-1-carboxylate is a chemical compound. It is related to the class of compounds known as piperazinecarboxylic acids. These are compounds containing a piperazine ring which bears a carboxylic acid group.

Synthesis Analysis

The synthesis of piperazine derivatives has been a topic of interest in recent years. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Scientific Research Applications

Antiviral Therapeutics

Compounds containing piperazine, similar to Ethyl 4-(2-amino-6-chloropyrimidin-4-yl)piperazine-1-carboxylate, have shown potential in antiviral activity. .

Apoptosis Agonists

Another application is in the field of apoptosis agonists. .

Bioactive Molecules

The piperazine moiety is frequently found in bioactive molecules due to its chemical reactivity and versatility. .

Pharmacologically Active Compounds

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Cycloaddition Reactions

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Mechanism of Action

Target of Action

It’s known that many bioactive aromatic compounds containing similar structures have been found to bind with high affinity to multiple receptors .

Mode of Action

Compounds with similar structures have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest a broad spectrum of interactions with cellular targets.

Biochemical Pathways

Compounds with similar structures have been found to affect a wide range of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

The compound’s pka is predicted to be 1275±020 , which may influence its absorption and distribution in the body.

Result of Action

Compounds with similar structures have been found to possess various biological activities, suggesting a broad spectrum of molecular and cellular effects .

Action Environment

The action, efficacy, and stability of Ethyl 4-(2-amino-6-chloropyrimidin-4-yl)piperazine-1-carboxylate can be influenced by environmental factors. For instance, it should be stored under inert gas (nitrogen or Argon) at 2–8 °C . This suggests that temperature and atmospheric conditions can affect the stability of the compound.